Cas no 138420-49-2 (1-[3,3-bis(hydroxymethyl)cyclobutyl]pyrimidine-2,4(1H,3H)-dione)
138420-49-2 structure
Product Name:1-[3,3-bis(hydroxymethyl)cyclobutyl]pyrimidine-2,4(1H,3H)-dione
CAS No:138420-49-2
MF:C10H14N2O4
MW:226.229162693024
CID:1261924
PubChem ID:453452
Update Time:2025-04-20
1-[3,3-bis(hydroxymethyl)cyclobutyl]pyrimidine-2,4(1H,3H)-dione Chemical and Physical Properties
Names and Identifiers
-
- 1-[3,3-bis(hydroxymethyl)cyclobutyl]pyrimidine-2,4(1H,3H)-dione
- 1-(3,3-Bishydroxymethylcyclobut-1-yl)-uracil
- 1-[3,3-bis(hydroxymethyl)cyclobutyl]pyrimidine-2,4-dione
- DTXSID80160676
- 138420-49-2
- 3,3-OHMe-cyclobutyl-U
- 1-(3,3-Bis(hydroxymethyl)cyclobutyl)pyrimidine-2,4(1H,3H)-dione
-
- Inchi: 1S/C10H14N2O4/c13-5-10(6-14)3-7(4-10)12-2-1-8(15)11-9(12)16/h1-2,7,13-14H,3-6H2,(H,11,15,16)
- InChI Key: AIRWAARKRQOYEY-UHFFFAOYSA-N
- SMILES: OCC1(CO)CC(C1)N1C=CC(NC1=O)=O
Computed Properties
- Exact Mass: 226.09542
- Monoisotopic Mass: 226.09535693g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 341
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.5
- Topological Polar Surface Area: 89.9Ų
Experimental Properties
- PSA: 89.87
1-[3,3-bis(hydroxymethyl)cyclobutyl]pyrimidine-2,4(1H,3H)-dione Related Literature
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
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